Cas no 254899-48-4 (1,3,5,7-Tetranitroso-1,3,5,7-tetrazocane)

• Product Name: 1,3,5,7-Tetranitroso-1,3,5,7-tetrazocane
• CAS No: 254899-48-4
• MF: C₄H₈N₈O₄
• MW: 232.157518386841
• CID: 2837959
• PubChem ID: 21093323
• Update Time: 2025-04-21

1,3,5,7-Tetranitroso-1,3,5,7-tetrazocane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5033740
• DTXSID20610701
• 254899-48-4
• octahydro-1,3,5,7-tetranitroso-1,3,5,7-tetrazocine
• 1,3,5,7-Tetranitroso-1,3,5,7-tetrazocane
• DTXCID70561456

• Inchi： 1S/C4H8N8O4/c13-5-9-1-10(6-14)3-12(8-16)4-11(2-9)7-15/h1-4H2
• InChI Key： ORSWDZIIYZRROJ-UHFFFAOYSA-N
• SMILES： O=NN1CN(CN(CN(C1)N=O)N=O)N=O

Computed Properties

• Exact Mass: 232.06685077Da
• Monoisotopic Mass: 232.06685077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 131Ų